Cas no 192329-94-5 (4-(pyridin-2-yloxy)benzenesulfonyl chloride)

• Product Name: 4-(pyridin-2-yloxy)benzenesulfonyl chloride
• CAS No: 192329-94-5
• MF: C₁₁H₈ClNO₃S
• MW: 269.704120635986
• MDL: MFCD09755965
• CID: 66433
• PubChem ID: 3358857
• Update Time: 2025-10-30

4-(pyridin-2-yloxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-yloxy)benzene-1-sulfonyl chloride
• 4-(2-Pyridyloxy)phenylsulphonyl chloride
• 4-pyridin-2-yloxybenzenesulfonyl chloride
• (4-(2-PYRIDYLOXY)PHENYL)SULFONYL CHLORIDE HYDROCHLORIDE
• 4-(pyridin-2-yloxy)benzenesulfonyl chloride
• 4-(PYRIDIN-2-YLOXY)PHENYLSULFONYL CHLORIDE
• AS-66637
• AM805310
• 4-[(Pyridin-2-yl)oxy]benzene-1-sulfonyl chloride
• 4-(4-BROMO-PHENOXY)-BENZENESULFONYLCHLORIDE
• 4-(pyridin-2-yloxy)benzene-1-sulfonylchloride
• SCHEMBL924490
• Benzenesulfonyl chloride, 4-(2-pyridinyloxy)-
• EN300-237507
• AKOS000507661
• BB 0255329
• MFCD09755965
• DTXSID80391766
• FT-0738258
• F2184-0211
• 192329-94-5
• CS-0073764
• DB-065776

• MDL： MFCD09755965
• Inchi： 1S/C11H8ClNO3S/c12-17(14,15)10-6-4-9(5-7-10)16-11-3-1-2-8-13-11/h1-8H
• InChI Key： CXLPHVTZYYDWQX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)OC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 268.99100
• Monoisotopic Mass: 268.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 64.6A^2

Experimental Properties

• Density: 1.42
• Boiling Point: 392.1°C at 760 mmHg
• Flash Point: 191°C
• Refractive Index: 1.596
• PSA: 64.64000
• LogP: 3.88220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(pyridin-2-yloxy)benzenesulfonyl chloride

Professional Introduction to 4-(pyridin-2-yloxy)benzenesulfonyl chloride (CAS No. 192329-94-5)

4-(pyridin-2-yloxy)benzenesulfonyl chloride, identified by the CAS number 192329-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapeutic agents. Its unique structural features, combining a pyridine ring with a benzenesulfonyl chloride moiety, make it a versatile building block for medicinal chemists.

The benzenesulfonyl chloride functional group is well-known for its reactivity in forming sulfonamide derivatives, which are prevalent in many drugs due to their biological activity. The pyridine ring, on the other hand, contributes to the compound's solubility and stability, making it an ideal candidate for further chemical modifications. These properties have positioned 4-(pyridin-2-yloxy)benzenesulfonyl chloride as a valuable asset in the synthesis of novel pharmaceuticals.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, including cancer and inflammatory disorders. The< strong>benzenesulfonyl chloride moiety is particularly relevant in this context, as it can be readily converted into sulfonamides, which have demonstrated efficacy in inhibiting key enzymes and receptors involved in disease pathways. For instance, studies have shown that sulfonamides derived from< strong>benzenesulfonyl chloride precursors can modulate the activity of enzymes such as kinases and proteases, which are often overexpressed in cancer cells.

The incorporation of the pyridin-2-yloxy group into the molecular structure enhances the pharmacokinetic properties of the resulting compounds. Pyridine-based scaffolds are frequently found in approved drugs due to their ability to interact with biological targets effectively. This interaction is often mediated by hydrogen bonding and hydrophobic interactions, which can be fine-tuned by structural modifications. The< strong>pyridin-2-yloxy